Cas no 2228539-89-5 (tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate
• CAS No: 2228539-89-5
• MF: C₁₂H₂₄F₂N₂O₂
• MW: 266.327970504761
• CID: 6102950
• PubChem ID: 165672680
• Update Time: 2025-05-26

tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate
• 2228539-89-5
• EN300-1873195

• Inchi： 1S/C12H24F2N2O2/c1-7(2)9(6-8(15)10(13)14)16-11(17)18-12(3,4)5/h7-10H,6,15H2,1-5H3,(H,16,17)
• InChI Key： REFWTKGDTFJIJL-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(C)C)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 266.18058434g/mol
• Monoisotopic Mass: 266.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate

tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate, identified by the CAS number 2228539-89-5, is a specialized organic compound with significant applications in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of amino and difluoro groups further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical intermediates. Its structure allows for selective reactivity under specific conditions, making it a valuable tool in modern organic synthesis. Researchers have demonstrated that the compound exhibits excellent stability under thermal and chemical stress, which is a critical factor for its application in high-performance materials.

The synthesis of tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the amino group, followed by the introduction of fluorine atoms at specific positions. This process ensures the precise placement of functional groups, which is essential for achieving the desired chemical properties.

In terms of applications, this compound has shown promise in the development of novel polymers and coatings. Its ability to form strong intermolecular bonds makes it ideal for use in high-strength materials that require resistance to environmental factors such as moisture and temperature fluctuations. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, with researchers investigating its potential in drug delivery systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its behavior in various chemical environments. These studies have revealed that the compound exhibits unique electronic properties that could be harnessed for applications in nanotechnology and electronics.

The environmental impact of tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate has also been a topic of interest among researchers. Studies have shown that it has a relatively low toxicity profile compared to similar compounds, making it a safer option for industrial applications. Furthermore, its biodegradability under controlled conditions suggests that it could be an eco-friendly alternative to traditional chemicals.

In conclusion, tert-butyl N-(5-amino-6,6-difluoro-2-methylhexan-3-yl)carbamate, with its CAS number 2228539-89-5, represents a significant advancement in organic chemistry. Its versatile structure and favorable properties make it a valuable asset in various fields, from materials science to pharmaceuticals. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.